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Compound of Interest

Compound Name:
3-Hydroxy-2,2-

dimethylpropanenitrile

Cat. No.: B172602 Get Quote

As a Senior Application Scientist, it is imperative to approach every chemical, regardless of its

perceived reactivity, with a robust and well-reasoned safety plan. This guide provides essential,

immediate safety and logistical information for the handling of 3-Hydroxy-2,2-
dimethylpropanenitrile (CAS RN: 19295-57-9), a compound utilized in various research and

development applications. Our focus extends beyond mere procedural steps to instill a deep

understanding of the why behind each safety measure, ensuring a self-validating system of

laboratory safety.

Understanding the Hazard: A Proactive Approach to
Safety
3-Hydroxy-2,2-dimethylpropanenitrile is a bifunctional molecule containing both a hydroxyl

and a nitrile group. While its specific toxicological profile is not as extensively documented as

some common laboratory reagents, the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals provides a clear directive on its potential hazards.[1] A thorough

understanding of these hazards is the cornerstone of effective risk mitigation.

GHS Hazard Classification:[1]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.
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Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2A): Causes serious eye irritation.

This classification immediately signals the need for a multi-faceted personal protective

equipment (PPE) strategy to prevent exposure through all primary routes: ingestion, skin and

eye contact, and inhalation.

Personal Protective Equipment (PPE): Your First Line of
Defense
The selection of PPE is not a matter of routine but a direct response to the identified hazards.

For 3-Hydroxy-2,2-dimethylpropanenitrile, the following PPE is mandatory.

PPE Component Specification Rationale for Use

Hand Protection
Nitrile gloves (minimum

thickness of 0.11 mm)

To prevent skin contact, as the

compound is harmful and

causes skin irritation. Nitrile

offers good resistance to a

range of chemicals.[2][3]

Eye Protection Chemical safety goggles

To protect against splashes

that can cause serious eye

irritation.[4][5]

Skin and Body Protection Laboratory coat
To protect skin and personal

clothing from accidental spills.

Respiratory Protection
Use in a certified chemical

fume hood

To prevent inhalation of

vapors, which are classified as

harmful.[2]

A Note on Glove Selection: While nitrile gloves are generally recommended for handling a

variety of organic chemicals, it is crucial to recognize that no glove material is impervious to all

chemicals indefinitely. For prolonged or high-exposure work, it is advisable to consult the glove
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manufacturer's specific chemical resistance data. If such data is not available for 3-Hydroxy-
2,2-dimethylpropanenitrile, a conservative approach is to double-glove and to change gloves

immediately upon any sign of contamination or degradation.

Workflow for Safe Handling and Use
The following diagram outlines the critical decision-making and procedural flow for safely

handling 3-Hydroxy-2,2-dimethylpropanenitrile in a laboratory setting.
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Caption: Workflow for the safe handling of 3-Hydroxy-2,2-dimethylpropanenitrile.
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Operational Plan: A Step-by-Step Protocol
Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

3-Hydroxy-2,2-dimethylpropanenitrile. If a manufacturer-specific SDS is unavailable,

the GHS classifications should be considered the minimum hazard information.

Verify that the chemical fume hood is operational and has a current certification.

Don the appropriate PPE: a laboratory coat, chemical safety goggles, and nitrile gloves.

Handling:

Conduct all manipulations of 3-Hydroxy-2,2-dimethylpropanenitrile, including weighing

and transferring, within the certified chemical fume hood to minimize inhalation exposure.

Avoid direct contact with the skin and eyes.

Ensure all containers are clearly labeled.

In Case of Accidental Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes.[3][4][6] Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[3][4] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Disposal Plan: Environmental Responsibility and Safety
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Proper disposal of 3-Hydroxy-2,2-dimethylpropanenitrile and any associated contaminated

materials is crucial to prevent environmental contamination and ensure the safety of support

staff.

Waste Segregation:

As 3-Hydroxy-2,2-dimethylpropanenitrile is a non-halogenated organic compound, all

waste containing this chemical should be collected in a designated "non-halogenated

organic waste" container.

Do not mix with halogenated solvents or other incompatible waste streams.

Container Management:

Waste containers should be made of a compatible material, be in good condition, and

have a secure lid.

Label the waste container clearly with its contents.

Decontamination and Final Steps:

All glassware and equipment that have come into contact with 3-Hydroxy-2,2-
dimethylpropanenitrile should be decontaminated. A thorough rinse with a suitable

organic solvent (such as acetone or ethanol), collected as organic waste, followed by

washing with soap and water is recommended.

Contaminated disposable items, such as gloves and paper towels, should be placed in a

sealed bag and disposed of as solid chemical waste.

After completing work and proper disposal, wash hands thoroughly with soap and water.

By adhering to these scientifically grounded safety protocols, researchers can confidently and

safely handle 3-Hydroxy-2,2-dimethylpropanenitrile, ensuring both personal safety and the

integrity of their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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